Cas no 489424-54-6 (3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
- 3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
- Oprea1_731881
- 3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-6,8-dihydrothieno[2,3-b]quinoline-2-carboxamide
- 489424-54-6
- F1109-0062
- 3-amino-N-(benzo[d]thiazol-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
- AKOS005625184
- Thieno[2,3-b]quinoline-2-carboxamide, 3-amino-N-2-benzothiazolyl-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-
-
- Inchi: 1S/C21H18N4O2S2/c1-21(2)8-13-10(14(26)9-21)7-11-16(22)17(29-19(11)23-13)18(27)25-20-24-12-5-3-4-6-15(12)28-20/h3-7H,8-9,22H2,1-2H3,(H,24,25,27)
- InChI Key: RVMRFVKUZJUQQM-UHFFFAOYSA-N
- SMILES: N1C2=C(C(=O)CC(C)(C)C2)C=C2C(N)=C(C(NC3=NC4=CC=CC=C4S3)=O)SC=12
Computed Properties
- Exact Mass: 422.08711818g/mol
- Monoisotopic Mass: 422.08711818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 154Ų
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1109-0062-2μmol |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1109-0062-5μmol |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1109-0062-10μmol |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1109-0062-20μmol |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1109-0062-1mg |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1109-0062-2mg |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1109-0062-3mg |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1109-0062-4mg |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1109-0062-5mg |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1109-0062-10mg |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
489424-54-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
Introduction to 3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide (CAS No. 489424-54-6)
3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the class of heterocyclic derivatives, which are widely recognized for their role in drug discovery and development. The molecular structure incorporates multiple functional groups, including an amino group, a benzothiazole moiety, and a thieno[2,3-b]quinoline core, which contribute to its diverse chemical properties and biological interactions.
The chemical formula of this compound can be represented as C₂₁H₁₈N₄OS₂, reflecting its rich heterocyclic composition. The presence of the benzothiazole ring system is particularly noteworthy, as benzothiazole derivatives are well-documented for their pharmacological properties. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The thieno[2,3-b]quinoline core further enhances the complexity of the molecule, providing a scaffold that can interact with various biological targets. This combination of structural features makes 3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide a promising candidate for further investigation in medicinal chemistry.
In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. The compound in question has been studied for its potential role in modulating biological pathways associated with various diseases. One of the most intriguing aspects of this molecule is its ability to interact with enzymes and receptors involved in cellular signaling. Specifically, preliminary studies suggest that it may inhibit key enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions.
The amino group at the N-position of the molecule is particularly significant from a pharmacological perspective. Amino groups are common pharmacophores that can participate in hydrogen bonding interactions with biological targets. This feature enhances the compound's potential to bind effectively to proteins and enzymes involved in disease pathways. Additionally, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure forms, which can be crucial for optimizing pharmacological activity while minimizing off-target effects.
Recent advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Virtual screening and molecular docking studies have been employed to identify potential binding interactions between 3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide and target proteins. These studies have highlighted its potential as an inhibitor of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in inflammatory responses and cell cycle regulation.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as oxidation and reduction. The use of advanced catalytic systems has improved the efficiency of these reactions while reducing environmental impact. Green chemistry principles have been increasingly integrated into synthetic methodologies to minimize waste and hazardous byproducts.
Evaluation of the pharmacokinetic properties of 3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H、7H、8H-thieno[2、3-b]quinoline、2-carboxamide is essential for assessing its clinical potential. Studies have indicated that it exhibits reasonable solubility in both aqueous and organic solvents,facilitating formulation development for various administration routes。 Additionally, preliminary toxicity assessments have shown low acute toxicity profiles,suggesting a favorable safety profile for further development。
The compound's structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design。 By leveraging computational tools, researchers can modify specific regions of the molecule to enhance its binding affinity or selectivity against target proteins。 This approach has been successfully applied in other drug development programs,leading to the discovery of novel therapeutics with improved therapeutic profiles。
Preclinical studies have begun to explore the potential therapeutic applications of 3-amino-N-(1、3-benzothiazol、2-y1)-7、7-dimethyl、5-oxo、5H、6H、7H、8H-thieno[2、3-b]quinoline、2-carboxamide。 Initial findings suggest that it may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways。 Furthermore, its ability to interact with kinases suggests potential applications in oncology,particularly in targeting cancers driven by aberrant kinase activity。
The development of novel drug candidates is a complex process that requires collaboration across multiple disciplines,including chemistry,pharmacology,and bioinformatics。 The study of 3-amino-N-(1、3-benzothiazol、2-y1)-7、7-dimethyl、5-oxo、5H、6H、7H、8H-thieno[2、3-b]quinoline、2-carboxamide exemplifies how interdisciplinary approaches can lead to innovative therapeutic solutions。 By combining synthetic chemistry expertise with computational modeling and biological testing, researchers can accelerate the discovery pipeline and bring new treatments to patients more quickly。
In conclusion,3-amino-N-(1、3-benzothiazol【2-y1】)-7【7-dimethyl】-[5-oxo]-[5Hz【6Hz】、【7Hz】【8Hz】]-thieno【[ZZb】quinoline【Z-carboxamide (CAS No. 489424【54-z6】) is a structurally intriguing compound with significant potential in pharmaceutical applications。 Its unique scaffold,functional groups,and preliminary biological activities make it a valuable asset in drug discovery efforts。 Further research is warranted to fully elucidate its therapeutic promise and develop effective clinical candidates based on this promising scaffold。
489424-54-6 (3-amino-N-(1,3-benzothiazol-2-yl)-7,7-dimethyl-5-oxo-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)